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Compound of Interest

Compound Name: Heptyl 4-aminobenzoate

Cat. No.: B080779

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Heptyl 4-aminobenzoate, a member of the para-aminobenzoic acid (PABA) ester family, is a
valuable and versatile building block in organic synthesis. Its unique structure, featuring a
reactive primary aromatic amine, a cleavable ester linkage, and a lipophilic heptyl chain, makes
it a precursor of significant interest in the development of novel pharmaceuticals, functional
dyes, and advanced materials. This technical guide provides a comprehensive overview of the
synthesis of Heptyl 4-aminobenzoate and its application as a precursor in key organic
transformations, with a focus on experimental protocols and the biological significance of its
derivatives.

Physicochemical Properties

Heptyl 4-aminobenzoate is a solid at room temperature with the molecular formula C14H21NO2
and a molecular weight of 235.32 g/mol .[1] Its lipophilicity, as indicated by an XLogP3 value of
4.5, influences the solubility and biological activity of its derivatives.[1]
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Property Value Reference
Molecular Formula C14H21NO2 [1]
Molecular Weight 235.32 g/mol [1]
IUPAC Name heptyl 4-aminobenzoate [1]
CAS Number 14309-40-1 [1]
XLogP3 45 [1]

Kovats Retention Index
2046, 2054 [1]
(Standard non-polar)

Synthesis of Heptyl 4-Aminobenzoate

The synthesis of Heptyl 4-aminobenzoate can be efficiently achieved through several
established methods in organic chemistry, primarily Fischer esterification and
transesterification.

Fischer Esterification of 4-Aminobenzoic Acid

Fischer esterification is a classic and widely used method for the synthesis of esters from
carboxylic acids and alcohols in the presence of an acid catalyst.[2]

Figure 1: Fischer Esterification of 4-Aminobenzoic Acid.

Experimental Protocol (Adapted from the synthesis of Benzocaine):[3]

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-aminobenzoic acid (1 equivalent) in an excess of 1-heptanol (e.g., 10
equivalents, serving as both reactant and solvent).

» Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2
equivalents) to the stirred solution.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-6 hours).
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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o Work-up: After cooling to room temperature, dilute the mixture with an inert organic solvent
like diethyl ether. Neutralize the excess acid by washing with a saturated sodium bicarbonate
solution until effervescence ceases.

o Extraction and Purification: Separate the organic layer, wash with brine, and dry over
anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product
can be purified by column chromatography on silica gel or by recrystallization from a suitable
solvent system (e.g., ethanol/water).

Reactant/Product Molar Ratio Key Parameters Typical Yield
4-Aminobenzoic Acid 1 Reflux temperature 60-80% (estimated)
1-Heptanol 10 Reaction time: 4-6 h
Sulfuric Acid 0.1-0.2

Transesterification

Transesterification offers an alternative route, particularly if a different alkyl 4-aminobenzoate
(e.g., methyl or ethyl ester) is more readily available. This equilibrium reaction is driven to
completion by using an excess of the desired alcohol and/or removing the lower-boiling alcohol
byproduct.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Heptyl 4-Aminobenzoate: A Versatile Precursor in
Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080779#heptyl-4-aminobenzoate-as-a-precursor-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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